2-(3-Formylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 3-(3-hydroxypyridin-2-yl)benzaldehyde
• InChI: InChI=1S/C12H9NO2/c14-8-9-3-1-4-10(7-9)12-11(15)5-2-6-13-12/h1-8,15H
• InChI Key: GAKJESLFKUEXFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(C=CC=N2)O)C=O
• Molecular Formula: C12H9NO2
• DSSTOX Substance ID: DTXSID10682558
• Molecular Weight: 199.20 g/mol
• CAS RN: 1261944-73-3

Description

2-(3-Formylphenyl)-3-hydroxypyridine, 95% (2-FP-3-HP-95%) is an organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of about 155 °C and a boiling point of about 248 °C. It is soluble in water, ethanol, and ethyl acetate, and insoluble in chloroform and benzene. 2-FP-3-HP-95% has been used in various fields such as biochemistry, pharmacology, and medicine.

Scientific Research Applications

2-FP-3-HP-95% has a wide range of applications in scientific research. It has been used as a reagent for the synthesis of various compounds, including organic acids, alcohols, and amines. It has also been used in the synthesis of heterocyclic compounds such as pyridines and quinolines. Additionally, 2-FP-3-HP-95% has been used as a starting material in the synthesis of bioactive compounds such as antibiotics, antivirals, and antifungals.

Mechanism of Action

The mechanism of action of 2-FP-3-HP-95% is not well understood. However, it is believed that the compound acts as a proton acceptor, which helps facilitate the formation of carbon-carbon bonds. Additionally, it is believed to act as an electron donor, which helps to stabilize the intermediate species formed during the synthesis of various compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-FP-3-HP-95% are not well understood. However, it has been shown to have antioxidant properties, which may be beneficial in the prevention of oxidative damage to cells. Additionally, it has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The major advantage of using 2-FP-3-HP-95% in lab experiments is its low cost and availability. Additionally, it is relatively easy to synthesize and has a wide range of applications in scientific research. On the other hand, the compound is toxic and should be handled with caution. Additionally, it is not very soluble in water and has a limited shelf life.

Future Directions

The future directions for 2-FP-3-HP-95% include further research into its biochemical and physiological effects, as well as potential applications in the pharmaceutical and biotechnology industries. Additionally, further research could be conducted into the synthesis of derivatives of 2-FP-3-HP-95% and their potential applications. Additionally, further research could be conducted into the development of efficient and cost-effective methods for the synthesis of 2-FP-3-HP-95%. Finally, further research could be conducted into the development of methods to improve the solubility of 2-FP-3-HP-95% in water.

Synthesis Methods

2-FP-3-HP-95% is synthesized from 2-formylphenol and 3-hydroxypyridine. The reaction is catalyzed by a base such as KOH or NaOH and carried out in a solvent such as ethanol or water. The reaction is typically carried out at room temperature for several hours. The product is then isolated by filtration and recrystallized from a suitable solvent such as ethanol or ethyl acetate.